Cas no 884504-23-8 (2-Methyl-5-fluorobenzoylacetonitrile)
2-Methyl-5-fluorobenzoylacetonitrile is a fluorinated aromatic compound featuring a benzoylacetonitrile backbone with a methyl substituent at the 2-position and a fluorine atom at the 5-position. This structural configuration enhances its reactivity and selectivity, making it a valuable intermediate in organic synthesis, particularly for the preparation of heterocyclic compounds and fluorinated pharmaceuticals. The presence of both electron-withdrawing (fluorine) and electron-donating (methyl) groups influences its electronic properties, enabling precise tuning in synthetic applications. Its stability under standard conditions and compatibility with various reaction conditions further contribute to its utility in medicinal chemistry and material science research. The compound is typically handled under controlled environments due to its potential sensitivity.
884504-23-8 structure
Product Name:2-Methyl-5-fluorobenzoylacetonitrile
CAS No:884504-23-8
MF:C10H8FNO
MW:177.175025939941
MDL:MFCD02260799
CID:833804
PubChem ID:24726816
Update Time:2025-10-29
2-Methyl-5-fluorobenzoylacetonitrile Chemical and Physical Properties
Names and Identifiers
-
- 3-(5-Fluoro-2-methylphenyl)-3-oxopropanenitrile
- 2-METHYL-5-FLUOROBENZOYLACETONITRILE
- 5-fluoro-2-methylbenzoylacetonitrile
- AM1213
- SCHEMBL22659816
- Benzenepropanenitrile, 5-fluoro-2-methyl-beta-oxo-
- AKOS012348070
- SY268677
- FT-0718391
- 884504-23-8
- 5'-Fluoro-2'-Methylbenzoylacetonitrile
- A852390
- DTXSID10645209
- MFCD02260799
- CS-0359570
- 2-Methyl-5-fluorobenzoylacetonitrile
-
- MDL: MFCD02260799
- Inchi: 1S/C10H8FNO/c1-7-2-3-8(11)6-9(7)10(13)4-5-12/h2-3,6H,4H2,1H3
- InChI Key: USIXSQSVSBTIKG-UHFFFAOYSA-N
- SMILES: FC1C=CC(C)=C(C(CC#N)=O)C=1
Computed Properties
- Exact Mass: 177.05900
- Monoisotopic Mass: 177.058992041g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 13
- Rotatable Bond Count: 2
- Complexity: 243
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 2
- Topological Polar Surface Area: 40.9Ų
Experimental Properties
- PSA: 40.86000
- LogP: 2.23048
2-Methyl-5-fluorobenzoylacetonitrile Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Alichem | A019108004-5g |
3-(5-Fluoro-2-methylphenyl)-3-oxopropanenitrile |
884504-23-8 | 95% | 5g |
$565.08 | 2023-08-31 | |
| Fluorochem | 206987-2g |
5-fluoro-2-methylbenzoylacetonitrile |
884504-23-8 | 95% | 2g |
£702.00 | 2022-03-01 | |
| Fluorochem | 206987-5g |
5-fluoro-2-methylbenzoylacetonitrile |
884504-23-8 | 95% | 5g |
£1447.00 | 2022-03-01 | |
| Fluorochem | 206987-1g |
5-fluoro-2-methylbenzoylacetonitrile |
884504-23-8 | 95% | 1g |
£424.00 | 2022-03-01 | |
| eNovation Chemicals LLC | Y1192805-5g |
3-(5-Fluoro-2-methylphenyl)-3-oxopropanenitrile |
884504-23-8 | 95% | 5g |
$980 | 2024-07-19 | |
| abcr | AB367005-1 g |
5-Fluoro-2-methylbenzoylacetonitrile; 97% |
884504-23-8 | 1g |
€675.10 | 2022-06-10 | ||
| abcr | AB367005-2 g |
5-Fluoro-2-methylbenzoylacetonitrile; 97% |
884504-23-8 | 2g |
€1,083.60 | 2022-06-10 | ||
| TRC | M643430-50mg |
2-Methyl-5-fluorobenzoylacetonitrile |
884504-23-8 | 50mg |
$ 70.00 | 2022-06-03 | ||
| TRC | M643430-100mg |
2-Methyl-5-fluorobenzoylacetonitrile |
884504-23-8 | 100mg |
$ 95.00 | 2022-06-03 | ||
| TRC | M643430-500mg |
2-Methyl-5-fluorobenzoylacetonitrile |
884504-23-8 | 500mg |
$ 340.00 | 2022-06-03 |
2-Methyl-5-fluorobenzoylacetonitrile Related Literature
-
Xiaotong Feng,Lei Bian,Jie Ma,Lei Zhou,Xiayan Wang,Guangsheng Guo,Qiaosheng Pu Chem. Commun., 2019,55, 3963-3966
-
Jacob S. Jordan,Evan R. Williams Analyst, 2021,146, 2617-2625
-
Yong Ping Huang,Tao Tao,Zheng Chen,Wei Han,Ying Wu,Chunjiang Kuang,Shaoxiong Zhou,Ying Chen J. Mater. Chem. A, 2014,2, 18831-18837
-
J. Xu,T. J. Carrocci,A. A. Hoskins Chem. Commun., 2016,52, 549-552
-
Ross Harder,David C. Dunand,Ian McNulty Nanoscale, 2017,9, 5686-5693
884504-23-8 (2-Methyl-5-fluorobenzoylacetonitrile) Related Products
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- 898788-79-9(2-[3-(3-fluorophenyl)propanoyl]benzonitrile)
- 71682-97-8(3,4-Difluorobenzoylacetonitrile)
- 842140-51-6(3,5-Difluorobenzoylacetonitrile)
- 21667-61-8(3-Fluorobenzoylacetonitrile)
- 898767-18-5(5-(3-fluorophenyl)-5-oxopentanenitrile)
- 842140-50-5(Benzenepropanenitrile, 3,4,5-trifluoro-b-oxo-)
- 2840-44-0(7-Fluoro-1-tetralone)
- 1342216-46-9(3-(4-fluoro-3-Methylphenyl)-3-oxopropanenitrile)
- 703-67-3(6-fluoro-1,2,3,4-tetrahydronaphthalen-1-one)
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